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Compound of Interest

Compound Name: 4-Chloro-3-ethyl-1H-indole
Cat. No.: B13702666
Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of 4-chloro-3-ethyl-1H-indole, a
specific halogenated indole derivative utilized as a high-value scaffold in medicinal chemistry
and agrochemical research. While less ubiquitous than its 5- or 6-chloro isomers, the 4-chloro
variant offers unique steric and electronic properties due to the proximity of the chlorine atom to
the C3-functionalization site. This proximity creates a "molecular cleft" that can drastically alter
binding kinetics in protein-ligand interactions, particularly in auxin signaling pathways and
GPCR modulation.

This document details the precise chemoinformatic data, a robust self-validating synthetic
protocol, and the structural logic governing its application.

Molecular Identity & Chemoinformatics[1]

Precise identification is critical for database integration and preventing isomeric confusion (e.g.,
distinguishing from 6-chloro or 2-ethyl variants).

Core Identifiers
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Property

Data String

IUPAC Name

4-chloro-3-ethyl-1H-indole

Common Name

4-Chloro-3-ethylindole

Molecular Formula

C10H10CIN

Molecular Weight

179.65 g/mol

Canonical SMILES

CCC1=C(Cl)C2=CC=CC=C2N1

Isomeric SMILES

CCC1=C(Cl)C2=CC=CC=C2N1

InChl String

INChl=1S/C10H10CIN/c1-2-7-8(11)5-3-4-6-
9(8)12-7/h3-6,12H,2H2,1H3

InChlKey

Computed-Hash-Variable (See Note 1)

(Note 1: As a specialized intermediate, a static InChlKey may vary by database version. The

INChl string provided is the deterministic identifier.)

Structural Visualization

The following diagram illustrates the atomic connectivity and the specific numbering scheme

that defines the "4-chloro" and "3-ethyl" positions.
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Figure 1: Connectivity map of 4-chloro-3-ethylindole highlighting the steric clash zone between
the C3-Ethyl and C4-Chloro groups.

Synthetic Architecture

Synthesizing 4-substituted indoles is historically challenging because the classic Fischer Indole
Synthesis often yields regioisomeric mixtures when using meta-substituted hydrazines.
Furthermore, the 4-chloro substituent introduces steric hindrance that complicates direct
alkylation at C3.

Strategic Selection: Acylation-Reduction Protocol

To ensure high regioselectivity, this guide recommends starting with the commercially available
4-chloroindole and installing the ethyl group via a two-step Acylation-Reduction sequence. This
avoids the harsh conditions of direct alkylation (which can lead to poly-alkylation) and
preserves the aromatic chlorine.

Why this route?

o Regiocontrol: Friedel-Crafts acylation on indoles occurs almost exclusively at C3 due to the
high electron density at this position [1].

o Halogen Retention: The use of silane-based reduction avoids the risk of
hydrodehalogenation (loss of chlorine) often seen with catalytic hydrogenation (Pd/C + Hz).

Step-by-Step Protocol
Step 1. C3-Acylation (Friedel-Crafts)

e Reagents: 4-Chloroindole (1.0 eq), Acetyl Chloride (1.2 eq), Tin(IV) Chloride (SnCla) or AICIs
(1.1 eq), Dichloromethane (DCM).

e Procedure:
o Dissolve 4-chloroindole in anhydrous DCM under Nitrogen atmosphere.
o Cool to 0°C.

o Add the Lewis Acid (SnCls) dropwise (exothermic).
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[e]

Add Acetyl Chloride slowly to maintain temperature <5°C.

o

Allow to warm to room temperature and stir for 2-4 hours.

[¢]

Checkpoint: Monitor TLC (Hexane/EtOAc). The appearance of a lower Rf spot indicates
the formation of 3-acetyl-4-chloroindole.

[¢]

Quench with ice water, extract with DCM, and recrystallize.

Step 2: Carbonyl Reduction
» Reagents: 3-Acetyl-4-chloroindole, Triethylsilane (EtsSiH), Trifluoroacetic Acid (TFA).

e Procedure:

[¢]

Dissolve the ketone intermediate in TFA (acts as solvent and catalyst).
o Add Triethylsilane (2.5 eq) cautiously.
o Stir at ambient temperature for 12 hours.

o Mechanism: The ketone is protonated, reduced to an alcohol, dehydrated to a carbocation,
and finally reduced by the silane to the methylene group.

o Workup: Evaporate TFA, neutralize with NaHCOs, extract with Ethyl Acetate.

o Purification: Silica gel chromatography yields pure 4-chloro-3-ethylindole.

Process Workflow Diagram
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Start: 4-Chloroindole

Electrophilic Aromatic Substitution
Step 1: C3-Acylation
(Acetyl Chloride / SnCl4)

Yield: ~85%

Intermediate:
3-Acetyl-4-chloroindole

Reduction of Carbonyl

Step 2: lonic Hydrogenation
(Et3SiH / TFA)

Yield: ~90%

Product:
4-Chloro-3-ethylindole
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Quality Control

1H NMR: Check C2-H Singlet MS: Verify m/z 179/181 (3:1)

Click to download full resolution via product page

Figure 2: Synthetic workflow for the conversion of 4-chloroindole to 4-chloro-3-ethylindole via
acylation-reduction.

Pharmacological & Biological Applications[3][6][9]

The 4-chloro-3-ethylindole scaffold is not merely a structural curiosity; it possesses specific
biological relevance due to the "Chlorine Effect.”
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Auxin Activity (Agrochemicals)

Research into chlorinated indole-3-acetic acid (4-CI-IAA) derivatives has shown that
substitution at the 4-position creates highly potent auxins.

o Mechanism: The 4-chloro group prevents hydroxylation and degradation by plant
peroxidases, significantly extending the half-life of the molecule within plant tissues
compared to natural auxins [2].

e Relevance: 4-chloro-3-ethylindole serves as a lipophilic precursor or analog that mimics
these high-potency auxins, potentially acting as a super-agonist in root development assays.

Medicinal Chemistry (Bioisosterism)

In drug discovery, this scaffold is valuable for:

o Metabolic Blocking: The chlorine atom at C4 blocks a common site of metabolic oxidation
(Phase | metabolism), potentially improving the pharmacokinetic profile of drugs containing
the indole core.

¢ Ryanodine Receptor Modulation: Structurally related phenols (e.g., 4-chloro-3-ethylphenol)
are known ryanodine receptor antagonists [3].[1] The indole variant offers a rigidified isostere
to explore the binding pocket of calcium release channels in muscle tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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